Cas no 105994-77-2 (4-Bromo-1-methyl-5-phenyl-1H-pyrazole)

4-Bromo-1-methyl-5-phenyl-1H-pyrazole structure

105994-77-2 structure

Product Name:4-Bromo-1-methyl-5-phenyl-1H-pyrazole

CAS No:105994-77-2

MF:C₁₀H₉BrN₂

MW:237.095861196518

MDL:MFCD04038958

CID:841416

PubChem ID:2795477

Update Time:2025-04-19

4-Bromo-1-methyl-5-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole, 4-bromo-1-methyl-5-phenyl-
- 4-BROMO-1-METHYL-5-PHENYL-1H-PYRAZOLE
- 4-Brom-1-methyl-5-phenyl-1H-pyrazol
- 4-bromo-5-phenyl-1-methylpyrazole
- AC1MDTGL
- AG-D-20088
- BP-10659
- CTK4A4263
- FT-0617712
- KB-189616
- SureCN3562130
- 4-BROMO-1-METHYL-5-PHENYL-1H-PYRAZOLE, 97
- DA-15887
- MFCD04038958
- UUUUUDBHEZCADX-UHFFFAOYSA-N
- SCHEMBL3562130
- 4-bromo-1-methyl-5-phenylpyrazole
- 105994-77-2
- AKOS023452358
- DS-9580
- CS-0151228
- F30072
- DTXSID10383699
- 4-Bromo-1-methyl-5-phenyl-1H-pyrazole
- MDL： MFCD04038958
- Inchi： 1S/C10H9BrN2/c1-13-10(9(11)7-12-13)8-5-3-2-4-6-8/h2-7H,1H3
- InChI Key： UUUUUDBHEZCADX-UHFFFAOYSA-N
- SMILES： BrC1C=NN(C)C=1C1C=CC=CC=1

Computed Properties

Exact Mass: 235.99497
Monoisotopic Mass: 235.995
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 168
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 17.8Å²

Experimental Properties

Melting Point: 62℃
PSA: 17.82
LogP: 2.84960

4-Bromo-1-methyl-5-phenyl-1H-pyrazole Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material Identification：
Storage Condition：Sealed in dry,Room Temperature
Risk Phrases：R36/37/38
Safety Term：S26;S37/39

4-Bromo-1-methyl-5-phenyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IH319-100mg	4-Bromo-1-methyl-5-phenyl-1H-pyrazole	105994-77-2	95+%	100mg	980CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IH319-250mg	4-Bromo-1-methyl-5-phenyl-1H-pyrazole	105994-77-2	95+%	250mg	2153CNY	2021-05-08
abcr	AB482531-250 mg	4-Bromo-1-methyl-5-phenyl-1H-pyrazole; .	105994-77-2		250MG	€270.20	2022-07-29
abcr	AB482531-1 g	4-Bromo-1-methyl-5-phenyl-1H-pyrazole; .	105994-77-2		1g	€587.10	2022-07-29
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B22850-5g	4-Bromo-1-methyl-5-phenyl-1H-pyrazole	105994-77-2	95%	5g	￥10791.0	2022-04-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B22850-100mg	4-Bromo-1-methyl-5-phenyl-1H-pyrazole	105994-77-2	95%	100mg	￥667.0	2022-04-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B22850-250mg	4-Bromo-1-methyl-5-phenyl-1H-pyrazole	105994-77-2	95%	250mg	￥1068.0	2022-04-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B22850-1g	4-Bromo-1-methyl-5-phenyl-1H-pyrazole	105994-77-2	95%	1g	￥3074.0	2022-04-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IH319-200mg	4-Bromo-1-methyl-5-phenyl-1H-pyrazole	105994-77-2	95+%	200mg	1347.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IH319-1g	4-Bromo-1-methyl-5-phenyl-1H-pyrazole	105994-77-2	95+%	1g	4447.0CNY	2021-07-12

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